1-[4-(2,2,2-Trifluoroethoxy)phenyl]piperazine

• CAS No.: 823197-53-1
• Molecular Formula: C12H15F3N2O
• Molecular Weight: 260.26 g/mol
• IUPAC Name: 1-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine
• InChI: InChI=1S/C12H15F3N2O/c13-12(14,15)9-18-11-3-1-10(2-4-11)17-7-5-16-6-8-17/h1-4,16H,5-9H2
• InChI Key: HPSPMCQNULMOEN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=C(C=C2)OCC(F)(F)F

Description

1-[4-(2,2,2-Trifluoroethoxy)phenyl]piperazine is a useful research compound. Its molecular formula is C12H15F3N2O and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Crude tert-butyl 4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine-1-carboxylate (32.47 g, approx 57 mmol) was dissolved in DCM (300 ml) and TFA (69 mL) was added. The reaction was stirred at room temperature overnight then evaporated to dryness, azeotroping with toluene. The residue was partitioned between DCM and saturated sodium bicarbonate solution. The organic phase was separated, dried (MgSO4), filtered and concentrated to yield 1-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine as a solid (13.48 g, 91%)